Cas no 1369356-14-8 (5-Bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine)

• Product Name: 5-Bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine
• CAS No: 1369356-14-8
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD22039249
• CID: 4815878
• PubChem ID: 82394702
• Update Time: 2026-02-27

5-Bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine
• 5-bromo-1-methylpyrrolo[2,3-c]pyridine
• MFCD22039249
• SCHEMBL17336491
• 1369356-14-8
• 5-Bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine

• MDL： MFCD22039249
• Inchi： 1S/C8H7BrN2/c1-11-3-2-6-4-8(9)10-5-7(6)11/h2-5H,1H3
• InChI Key： RABYASJBXWKVAR-UHFFFAOYSA-N
• SMILES： BrC1=CC2C=CN(C)C=2C=N1

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine

Comprehensive Overview of 5-Bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine (CAS No. 1369356-14-8)

5-Bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine (CAS No. 1369356-14-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the pyrrolopyridine family, a class of structures known for their versatile applications in drug discovery and optoelectronic materials. The presence of a bromine substituent at the 5-position and a methyl group at the 1-position makes it a valuable intermediate for further functionalization.

In recent years, the demand for pyrrolopyridine derivatives has surged due to their role in developing kinase inhibitors and other therapeutic agents. Researchers are particularly interested in 5-Bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine as a building block for targeted drug design, especially in oncology and neurology. Its unique structure allows for selective modifications, enabling the creation of compounds with enhanced bioavailability and efficacy.

From a synthetic chemistry perspective, CAS No. 1369356-14-8 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, due to its reactive bromine moiety. These reactions are pivotal in constructing complex molecules for high-throughput screening and lead optimization. The compound's stability under various reaction conditions further enhances its utility in multi-step syntheses.

Beyond pharmaceuticals, 5-Bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine has potential applications in materials science. Its conjugated system and electron-rich nature make it a candidate for organic light-emitting diodes (OLEDs) and other optoelectronic devices. With the growing focus on sustainable technologies, researchers are exploring its use in green chemistry and renewable energy solutions.

Analytical characterization of this compound typically involves techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are critical for downstream applications. The compound's solubility in common organic solvents, such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM), facilitates its handling in laboratory settings.

Frequently asked questions about 5-Bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine include its storage conditions, shelf life, and compatibility with other reagents. Proper storage in a cool, dry place under inert atmosphere is recommended to maintain stability. Additionally, users often inquire about scalable synthesis protocols and commercial availability, highlighting its importance in industrial research.

In summary, 5-Bromo-1-methyl-1H-pyrrolo[2,3-c]pyridine (CAS No. 1369356-14-8) is a multifaceted compound with broad applications in medicinal chemistry and materials science. Its structural features and reactivity profile make it a cornerstone for innovation in these fields. As research progresses, its role in addressing contemporary challenges, such as drug resistance and energy efficiency, is expected to expand further.